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Compound of Interest

Compound Name: 1,3-Bis(4-aminophenoxy)benzene

Cat. No.: B160649

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 1,3-Bis(4-aminophenoxy)benzene (CAS No: 2479-46-1). Adherence to these
guidelines is essential for ensuring laboratory safety and minimizing risk to personnel and the
environment.

Hazard Identification and Immediate Precautions

1,3-Bis(4-aminophenoxy)benzene is classified as an aromatic amine and ether. It is harmful if
swallowed and is toxic to aquatic life.[1][2] It may also cause skin and serious eye irritation.[3]
All personnel must review the Safety Data Sheet (SDS) before commencing any work with this
compound.

Immediate Actions in Case of Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[3][4]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation persists.[3][4]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following table

summarizes the required PPE for handling 1,3-Bis(4-aminophenoxy)benzene.

Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
during weighing, dissolving,

and reaction setup.

Hand Protection

Chemical-Resistant Gloves
(Nitrile or Neoprene

recommended)

To prevent skin contact.
Double-gloving is advised, with

frequent changes.

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient to control airborne

concentrations.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://blink.ucsd.edu/safety/research-lab/laboratory/eye-wash.html
https://blink.ucsd.edu/safety/research-lab/laboratory/eye-wash.html
https://www.benchchem.com/product/b160649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The following table summarizes key quantitative data for 1,3-Bis(4-aminophenoxy)benzene.

Property Value Source
CAS Number 2479-46-1 [5][6]
Molecular Formula C1sH16N202 [2]
Molecular Weight 292.34 g/mol [2]
Appearance White to Brown powder/crystal [2][6]
Melting Point 115-118 °C [7]
Boiling Point 434.27 °C (estimated) [7]
Purity >98.0% (GC) [2][6]

Occupational Exposure Limits (OELSs) for 1,3-Bis(4-aminophenoxy)benzene have not been
established. In the absence of specific limits, it is crucial to handle this compound with stringent
controls to minimize any potential exposure.

Experimental Protocols: Step-by-Step Guidance
Weighing and Dissolving the Compound

Objective: To accurately weigh and safely dissolve 1,3-Bis(4-aminophenoxy)benzene for
experimental use.

Methodology:

e Preparation:

o

Ensure a certified chemical fume hood is operational.

[¢]

Don all required PPE as outlined in the table above.

[¢]

Designate a specific area within the fume hood for handling the solid. Cover the work
surface with disposable bench paper.

[¢]

Have labeled waste containers ready for solid and liquid waste.
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e Weighing:

o Place a calibrated analytical balance inside the fume hood or use a ventilated balance
enclosure.

o Use a clean, dry weighing boat or paper.

o Carefully transfer the desired amount of 1,3-Bis(4-aminophenoxy)benzene to the
weighing vessel using a clean spatula. Avoid generating dust.

o Close the primary container immediately after dispensing.
e Dissolving:

o Place a clean, dry reaction vessel containing the appropriate solvent on a stir plate within
the fume hood.

o Slowly add the weighed 1,3-Bis(4-aminophenoxy)benzene to the solvent while stirring to
prevent splashing.

o If necessary, gently heat the solution using a controlled heating mantle. Do not use an
open flame.

o Ensure the vessel is loosely capped or equipped with a condenser to prevent pressure
buildup and solvent evaporation.

Decontamination and Cleaning

Objective: To safely decontaminate work surfaces and equipment after handling 1,3-Bis(4-
aminophenoxy)benzene.

Methodology:
e Surface Decontamination:

o Wear appropriate PPE.
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o Wipe down the work area within the fume hood with a cloth dampened with a suitable
solvent (e.g., ethanol or acetone), followed by a soap and water solution.[8]

o Place all used disposable materials (bench paper, wipes) in a designated solid hazardous
waste container.

e Glassware Decontamination:

o Rinse glassware with a suitable solvent to remove residual compound. Collect this solvent
rinse in a designated liquid hazardous waste container.

o Wash the glassware with soap and water, followed by a final rinse with deionized water.

Operational and Disposal Plans
Emergency Response Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing
Exposure Event
Chemical Exposure Occurs

Skin[Eye Contact Inhalation

Remove Contaminated Clothing Move to Fresh Air (Inhalation)
Flush Affected Area (15 min)

Seek Immediate Medical Attention

Provide SDS to Medical Personnel
Report Incident to Supervisor/EHS
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Caption: Emergency response workflow for exposure to 1,3-Bis(4-aminophenoxy)benzene.

Waste Disposal Plan
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All waste generated from handling 1,3-Bis(4-aminophenoxy)benzene must be treated as
hazardous waste.

e Solid Waste:

o Collect all contaminated solid materials (e.g., gloves, weighing paper, bench paper, pipette
tips) in a clearly labeled, sealed, and compatible hazardous waste container.

o The label must include the full chemical nhame and associated hazards.
e Liquid Waste:

o Collect all solutions containing 1,3-Bis(4-aminophenoxy)benzene and solvent rinses in a
labeled, sealed, and appropriate solvent waste container.

o Segregate from incompatible waste streams.
» Disposal Method:

o Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.

o Incineration in a chemical incinerator equipped with an afterburner and scrubber is a
recommended disposal method.[1][5]

o Do not dispose of 1,3-Bis(4-aminophenoxy)benzene down the drain or in regular trash.

4 )
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Contaminated Liquid Waste

EHS/Licensed Disposal Pickup Chemical Incineration

Labeled Solid Waste Container
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Caption: Waste disposal workflow for 1,3-Bis(4-aminophenoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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